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Compound of Interest

Compound Name: Titanium(1V) propoxide

Cat. No.: B8795742

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for
titanium(lV) isopropoxide, a flammable and moisture-sensitive compound frequently used in
materials science and organic synthesis. Adherence to these protocols is critical for ensuring
laboratory safety and minimizing environmental impact.

Chemical and Physical Properties

Titanium(lV) isopropoxide, also known as tetraisopropyl titanate, is a colorless to light-yellow
liquid.[1][2] Its key physical and chemical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b8795742?utm_src=pdf-interest
https://www.lobachemie.com/lab-chemical-msds/MSDS-titanium-iv-isopropoxide-CASNO-546-68-6326P-EN.aspx
https://pim-resources.coleparmer.com/sds/37749.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8795742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 546-68-9 [2][3]
Molecular Formula C12H2804Ti [4]

Boiling Point 232 °C [1]

Flash Point 41 °C - 46 °C (closed cup) [1112][5]
Relative Density 0.96 at 25°C [1]

Vapor Pressure 1.33 hPa at 63°C [1]

Relative Vapor Density 0.98 (Air=1.0) [1]

Freezing Point 14 -17°C [1]

Hazard Identification and Classification

Titanium(lV) isopropoxide is classified as a hazardous substance with the following primary
concerns:

o Flammable Liquid and Vapor: It is a flammable liquid and its vapors can form explosive
mixtures with air.[6][7] Vapors may travel to a source of ignition and flash back.[5][8]

e Serious Eye Irritation: Causes serious eye irritation upon contact.[1][3][6]
o Skin Irritation: May cause skin irritation and dermatitis.[2][6]
» Respiratory Tract Irritation: Inhalation of vapors may cause respiratory tract irritation.[2]

¢ Central Nervous System (CNS) Depression: May cause drowsiness or dizziness.[1][2][3]
Ingestion of large amounts can also lead to CNS depression.[2]

e Moisture Sensitive: Reacts with moist air and water, which can produce flammable isopropyl
alcohol.[4][9]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling titanium(lV)

isopropoxide to prevent exposure.[4]

PPE Component

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield.[4] Contact lenses

should not be worn.[9]

Protects against splashes and
vapors that can cause serious

eye irritation.[4]

Hand Protection

Neoprene or nitrile rubber
gloves.[4][9]

Prevents skin contact and

potential irritation or dermatitis.

[2]4]

Body Protection

Flame-retardant and antistatic

protective clothing.[4]

Shields against accidental
splashes and potential fire
hazards.[4]

Respiratory Protection

A NIOSH-certified organic
vapor (black cartridge)
respirator should be used if
ventilation is inadequate or

exposure limits are exceeded.

[71°]

Protects against the inhalation

of harmful vapors.

Safe Handling and Storage Protocols
Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2]14]

Facilities must be equipped with an eyewash station and a safety shower in the immediate

vicinity of any potential exposure.[2][4][9]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][3][7]

All equipment used during handling and transfer must be properly grounded and bonded to

prevent static discharge.[1][2][9]
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Handling Procedures

A meticulous approach is necessary for the safe handling of titanium(lV) isopropoxide.
Experimental Protocol: Transfer of Titanium(lV) Isopropoxide

e Preparation:

[¢]

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

[e]

Verify that an eyewash station and safety shower are accessible.[2][9]

[e]

Don the required PPE: chemical safety goggles, flame-retardant lab coat, and neoprene or
nitrile rubber gloves.[4][9]

[e]

Clear the work area of all ignition sources, including hot plates, open flames, and spark-
producing equipment.[1][3][8]

 Inert Atmosphere:

o If the procedure is sensitive to moisture, ensure the reaction vessel is dry and under an
inert atmosphere (e.g., nitrogen or argon).[3]

e Transfer:

[¢]

Ground and bond the source container and the receiving vessel before initiating the
transfer.[1][2]

[¢]

Use only non-sparking tools for opening and closing containers.[1][7][9]

[¢]

Slowly transfer the required amount of titanium(lV) isopropoxide using a dry syringe or
cannula. Avoid splashing.

[¢]

Keep the container tightly closed when not in use.[1][2][3]
e Post-Transfer:

o Wipe down any minor spills immediately with an inert absorbent material (e.g., vermiculite,
sand).[2][6]
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o Properly seal and store the titanium(1V) isopropoxide container.
o Decontaminate any equipment that has come into contact with the chemical.

o Wash hands thoroughly with soap and water after handling.[3][6][9]

Storage

» Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.[2][6][9]

o Keep containers tightly closed and protected from moisture.[2][3][9]
» Store in a designated flammables area.[2][7][8]

e Protect containers from physical damage.[6]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Remove the person to fresh air and keep them
) comfortable for breathing.[1][2] If not breathing,
Inhalation ) o o ) )
give artificial respiration.[2] Seek immediate

medical attention.[9]

Take off immediately all contaminated clothing.
) [1] Rinse the skin with plenty of water for at least
Skin Contact _ o :
15 minutes.[2] If skin irritation persists, get

medical advice.[6]

Rinse cautiously with water for several minutes.
[1] Remove contact lenses, if present and easy
Eye Contact to do. Continue rinsing for at least 15 minutes.

[2][5] Get immediate medical advice/attention.[1]

[9]

Do NOT induce vomiting.[2] If the victim is
) conscious and alert, give 2-4 cupfuls of milk or
Ingestion . .
water.[2] Call a poison center or a doctor if you

feel unwell.[1]

Fire and Explosion

o Extinguishing Media: Use water spray, dry powder, foam, or carbon dioxide.[1] Alcohol-
resistant foam is also effective.[4][7] Do not use a direct stream of water.[4]

» Firefighting Procedures: Firefighters should wear self-contained breathing apparatus and full
protective clothing.[1][7] Use a water spray to cool exposed containers.[3][9]

e Hazards: Vapors are heavier than air and may travel a considerable distance to an ignition
source and flash back.[5][6] Containers may explode when heated.[7][8] Hazardous
decomposition products in case of fire include toxic fumes, carbon monoxide, and carbon
dioxide.[1][5][8]

Accidental Release

e Spill Response:
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[e]

Eliminate all ignition sources immediately.[4][6]

o

Ventilate the spillage area.[1][4]

[¢]

Do not attempt to take action without suitable protective equipment.[1]

[e]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[2][6]

Collect the absorbed material into a suitable, labeled container for disposal.[4][6]

[e]

(¢]

Avoid runoff into sewers and public waters.[2][9]

Disposal Considerations

Dispose of waste in accordance with local, state, and federal regulations.[1][5] Waste material
is considered hazardous and should be handled by a licensed disposal service.[4] Do not
dispose of down the drain.[3] Empty containers may retain product residue and can be
dangerous; do not cut, drill, grind, or weld on or near them.[2][6]

Visual Diagrams
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Hydrolysis

Ti(OCH(CHs)2)a + 4H20 »|  TiO2 + 4(CHs)2CHOH
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry. Email: info@benchchem.com
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